
A Technical Guide to the Safe Handling of Methyl
Pyridine-3-Acetate

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Methyl pyridine-3-acetate

Cat. No.: B1295155 Get Quote

This guide provides a comprehensive overview of the safety and hazards associated with

methyl pyridine-3-acetate, designed for researchers, scientists, and professionals in the field

of drug development. The information herein is synthesized to provide not only procedural

steps but also the underlying scientific rationale for safe laboratory practices.

Chemical Identity and Physical Properties
Methyl pyridine-3-acetate, also known as methyl 2-(pyridin-3-yl)acetate, is a pyridine

derivative used as a building block in the synthesis of various pharmaceutical and

agrochemical compounds.[1][2] A clear understanding of its physical and chemical properties is

the foundation of a robust safety assessment.

Table 1: Chemical Identifiers and Properties of Methyl Pyridine-3-Acetate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1295155?utm_src=pdf-interest
https://www.benchchem.com/product/b1295155?utm_src=pdf-body
https://www.benchchem.com/product/b1295155?utm_src=pdf-body
https://www.chemicalbook.com/msds/methyl-pyridine-3-acetate.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1894918.htm
https://www.benchchem.com/product/b1295155?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

IUPAC Name methyl 2-pyridin-3-ylacetate PubChem[3]

Synonyms
Methyl 2-(3-pyridyl)acetate,

NSC 75852
PubChem, ChemicalBook[1][3]

CAS Number 39998-25-9 PubChem[3]

Molecular Formula C8H9NO2 PubChem[3]

Molecular Weight 151.16 g/mol PubChem[3]

Boiling Point 112 °C @ 10 Torr ECHEMI[4]

Density 1.115 ± 0.06 g/cm³ (Predicted) ECHEMI[4]

Hazard Identification and GHS Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), methyl pyridine-3-acetate is classified as a hazardous substance.[3] The primary

hazards are related to its irritant properties upon contact or inhalation.

Based on notifications to the European Chemicals Agency (ECHA), the compound is

categorized as follows:

Skin Irritation (Category 2): Causes skin irritation.[3]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[3]

Specific Target Organ Toxicity, Single Exposure (Category 3), Respiratory Tract Irritation:

May cause respiratory irritation.[3]

These classifications necessitate specific handling protocols to mitigate exposure risks. The

"Warning" signal word and the exclamation mark pictogram are used to convey these hazards.

[3]
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Chemical Identity

GHS Classification Hazard Statements

Methyl Pyridine-3-Acetate CAS: 39998-25-9 GHS07
Exclamation Mark

H315

Causes skin irritation Leads to

H319

Causes serious eye irritation

H335

May cause respiratory irritation

Signal Word: Warning

Hierarchy of Controls

Elimination / Substitution
(Most Effective)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(e.g., Gloves, Goggles)

(Least Effective)
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Spill Occurs

Assess Risk
(Size, Location, Ventilation)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Contain Spill
(Use absorbent socks/pads)

Absorb Material
(Use inert material like vermiculite or sand)

Collect Waste
(Place in a sealed, labeled container)

Decontaminate Area

Dispose of Waste
(Follow hazardous waste protocols)

Response Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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